4-{4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenyl-1H-pyrazol-3-yl}-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenylpyrazol-3-yl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C27H21N5O2S2/c1-31(2)36(33,34)23-14-12-19(13-15-23)26-21(18-32(30-26)22-8-4-3-5-9-22)16-20(17-28)27-29-24-10-6-7-11-25(24)35-27/h3-16,18H,1-2H3/b20-16+
• InChI Key: OQSYOQRGVANCEV-CAPFRKAQSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=NN(C=C2C=C(C#N)C3=NC4=CC=CC=C4S3)C5=CC=CC=C5
• Isomeric SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C3=NC4=CC=CC=C4S3)C5=CC=CC=C5
• Molecular Formula: C27H21N5O2S2
• Molecular Weight: 511.6 g/mol
• CAS RN: 624725-92-4

Description

4-{4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenyl-1H-pyrazol-3-yl}-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C27H21N5O2S2 and its molecular weight is 511.62. The purity is usually 95%.
BenchChem offers high-quality 4-{4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenyl-1H-pyrazol-3-yl}-N,N-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenyl-1H-pyrazol-3-yl}-N,N-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methodologies and Derivatives

The compound 4-{4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]-1-phenyl-1H-pyrazol-3-yl}-N,N-dimethylbenzenesulfonamide and its derivatives are synthesized through various methods including classical and microwave-assisted techniques. These methods are employed to create a range of benzenesulfonamide derivatives with diverse antimicrobial activities. For instance, a methodology was developed for the synthesis of new 4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-ylazo)-N-(2-substituted-4-oxo-4H-quinazolin-3-yl)benzenesulfonamide derivatives, which displayed excellent to moderate activities, particularly potent against bacterial compared to fungal strains (Sojitra et al., 2016).

Biological Applications and Studies

Antimicrobial and Anticancer Properties

Several studies have focused on the biological activities of benzenesulfonamide derivatives. They have been tested for various biological activities including antimicrobial and anticancer properties. For instance:

• Compounds like 4-[5-(4-[(2-Benzylidenehydrazine)Carbonyl]phenyl)-3-(Trifluoromethyl)-1H-Pyrazol-1-yl]Benzenesulfonamides have been synthesized and evaluated for anti-inflammatory activity, showing promising results compared to reference drugs and with minimal or no ulcerogenic effect (Mustafa et al., 2016).

• Novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, compound 1a exhibited anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013).